Cas no 851334-43-5 (PHENOL, 4-BROMO-3-PROPYL-)

• Product Name: PHENOL, 4-BROMO-3-PROPYL-
• CAS No: 851334-43-5
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 3486415
• PubChem ID: 15007733
• Update Time: 2025-10-29

PHENOL, 4-BROMO-3-PROPYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-BROMO-3-PROPYL-
• 4-Bromo-3-propylphenol
• 851334-43-5
• SCHEMBL3194647

• Inchi： 1S/C9H11BrO/c1-2-3-7-6-8(11)4-5-9(7)10/h4-6,11H,2-3H2,1H3
• InChI Key： PFOIZFFIFZFBCP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C(CCC)=C1

Computed Properties

• Exact Mass: 213.99933Da
• Monoisotopic Mass: 213.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on PHENOL, 4-BROMO-3-PROPYL-

PHENOL, 4-BROMO-3-PROPYL- (CAS No. 851334-43-5): A Comprehensive Overview in Modern Chemical Research

PHENOL, 4-BROMO-3-PROPYL-, identified by its Chemical Abstracts Service (CAS) number 851334-43-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its brominated aromatic structure and propyl substitution, has garnered considerable attention due to its versatile applications in synthesizing biologically active molecules. The unique combination of a hydroxyl group, bromine atom, and propyl side chain imparts distinct reactivity and functional properties, making it a valuable intermediate in drug development and material science.

The structural motif of PHENOL, 4-BROMO-3-PROPYL- positions it as a key precursor in the synthesis of various pharmacophores. Its bromine substituent at the para position relative to the hydroxyl group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions facilitate the introduction of aryl or heteroaryl groups, expanding the compound's potential in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for small molecule modulators targeting intricate biological pathways. PHENOL, 4-BROMO-3-PROPYL- has been employed in the development of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer progression. The propyl side chain not only influences solubility but also contributes to the overall pharmacokinetic profile of the synthesized molecules.

The compound's reactivity also makes it a valuable tool in material science applications. Researchers have leveraged its ability to undergo selective functionalization to create advanced polymers and coatings with tailored properties. These materials exhibit enhanced durability and chemical resistance, making them suitable for industrial applications ranging from electronics to automotive components.

Advances in computational chemistry have further enhanced the utility of PHENOL, 4-BROMO-3-PROPYL-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective drugs. By integrating quantum mechanical calculations with experimental data, scientists can predict binding affinities and optimize lead compounds with greater precision.

The synthesis of PHENOL, 4-BROMO-3-PROPYL- itself is an intricate process that requires careful optimization to achieve high yields and purity. Modern synthetic methodologies often employ palladium-catalyzed reactions and flow chemistry techniques to streamline production. These approaches not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, PHENOL, 4-BROMO-3-PROPYL- (CAS No. 851334-43-5) represents a cornerstone in contemporary chemical research. Its unique structural features enable diverse applications across pharmaceuticals and materials science, driven by ongoing innovations in synthetic chemistry and computational methods. As research continues to uncover new possibilities for this compound, its significance is poised to grow further.